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Compound of Interest

Compound Name:
1-(2-Bromoethyl)-2,4-

dimethoxybenzene

CAS No.: 37567-79-6

Cat. No.: B1655503

Get Quote

2,4-Dimethoxyphenethyl bromide, systematically named 1-(2-bromoethyl)-2,4-
dimethoxybenzene, is an aromatic organic compound. The precise positioning of the methoxy

groups on the benzene ring profoundly influences the molecule's electronic properties and

reactivity, distinguishing it from its other isomers.

Molecular Structure and Formula
Molecular Formula: C₁₀H₁₃BrO₂

Molecular Weight: 245.11 g/mol [1][2][3]

Canonical SMILES: COC1=CC=C(C=C1CCBr)OC

InChI Key: LTAGXVMHLFYRNK-UHFFFAOYSA-N[1][2]

The molecular weight is identical to its isomer, 3,4-Dimethoxyphenethyl bromide, as they share

the same molecular formula.
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Physicochemical Data
Direct experimental data for 2,4-Dimethoxyphenethyl bromide is not extensively reported in the

literature. However, we can infer its likely properties based on its structure and data from the

closely related and well-characterized isomer, 3,4-Dimethoxyphenethyl bromide. These

estimations are critical for planning reactions, purification, and storage.
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Property
Value (for 3,4-
Dimethoxyphenethyl
bromide)

Causality and Field
Insights

Physical State Solid[2]

The planar aromatic ring and

potential for intermolecular

interactions suggest it is likely

a solid at room temperature.

Melting Point 52-56 °C (lit.)[1][2]

The specific crystal lattice

packing of the 2,4-isomer may

result in a slightly different

melting point. This parameter

is crucial for assessing purity.

Boiling Point
130-131 °C at 3 mmHg (lit.)[1]

[2]

High boiling point is expected

due to the molecular weight

and polar groups. Vacuum

distillation is the required

method for purification to

prevent decomposition at

atmospheric pressure.

Solubility

Soluble in organic solvents

(e.g., Diethyl Ether,

Dichloromethane).

The molecule has both polar

(ether groups, bromide) and

non-polar (aromatic ring, ethyl

chain) regions, granting it

solubility in a range of common

organic solvents. This is a key

consideration for reaction

solvent selection.

Stability Light sensitive, hygroscopic,

air sensitive[4]

Like many alkyl bromides, it is

susceptible to hydrolysis and

degradation upon exposure to

light and moisture. Proper

storage under an inert

atmosphere (e.g., Nitrogen or

Argon) and protection from

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 10 Tech Support

https://www.sigmaaldrich.com/JP/ja/product/aldrich/653675
https://www.benchchem.com/product/b1589123
https://www.sigmaaldrich.com/JP/ja/product/aldrich/653675
https://www.benchchem.com/product/b1589123
https://www.sigmaaldrich.com/JP/ja/product/aldrich/653675
https://www.fishersci.com/store/msds?partNumber=AC115620250&productDescription=2-%283%2C4-DIMETHOXYPHENYL%29-+25GR&vendorId=VN00032119&countryCode=US&language=en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1655503?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


light is imperative to maintain

its integrity.

Synthesis and Mechanistic Considerations
The most direct and common route to phenethyl bromides is through the bromination of the

corresponding phenethyl alcohol. This transformation is a cornerstone of synthetic organic

chemistry and is typically achieved using phosphorus-based brominating agents.

Preferred Synthetic Pathway: Bromination of 2,4-
Dimethoxyphenethyl Alcohol
The conversion of the primary alcohol to the alkyl bromide proceeds via a nucleophilic

substitution reaction, typically an Sₙ2 mechanism. The choice of brominating agent is critical;

phosphorus tribromide (PBr₃) is highly effective for this transformation as it converts the

hydroxyl group into a good leaving group in situ.

Reaction: (CH₃O)₂C₆H₃CH₂CH₂OH + PBr₃ → (CH₃O)₂C₆H₃CH₂CH₂Br

Causality of Reagent Choice:

Phosphorus Tribromide (PBr₃): PBr₃ reacts with the alcohol to form a phosphite ester

intermediate. The bromide ion, a good nucleophile, then displaces this excellent leaving

group from the backside, leading to the desired alkyl bromide with minimal rearrangement or

elimination side products, which can be a concern with other brominating methods.

Anhydrous Solvent (e.g., Diethyl Ether, DCM): The reaction must be conducted under

anhydrous conditions as PBr₃ reacts violently with water. The solvent serves to dissolve the

starting material and facilitate the reaction while remaining inert.

Self-Validating Experimental Protocol
This protocol is adapted from established procedures for the synthesis of the 3,4-isomer and

represents a robust method for preparing the title compound.[1]

Materials:
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2,4-Dimethoxyphenethyl alcohol

Phosphorus tribromide (PBr₃)

Anhydrous Diethyl Ether

Saturated Sodium Bicarbonate (NaHCO₃) solution

Brine (Saturated NaCl solution)

Anhydrous Magnesium Sulfate (MgSO₄)

Procedure:

Inert Atmosphere Setup: A dry, three-neck round-bottom flask is equipped with a magnetic

stirrer, a dropping funnel, and a nitrogen or argon inlet. This is crucial to exclude moisture

which would quench the PBr₃.

Dissolution: Charge the flask with 2,4-Dimethoxyphenethyl alcohol and dissolve it in

anhydrous diethyl ether.

Cooling: Cool the flask to 0°C in an ice bath. This is a critical step to control the exothermic

reaction between the alcohol and PBr₃.

Reagent Addition: Slowly add PBr₃ (approximately 0.4 equivalents) dropwise from the

dropping funnel over 30-60 minutes with vigorous stirring. Maintaining a slow addition rate

prevents a dangerous temperature spike.

Reaction Progression: After the addition is complete, remove the ice bath and allow the

reaction mixture to warm to room temperature. Stir for an additional 2-4 hours to ensure the

reaction goes to completion. Progress can be monitored by Thin Layer Chromatography

(TLC).

Work-up - Quenching: Carefully and slowly pour the reaction mixture over ice. This

hydrolyzes any remaining PBr₃.

Work-up - Neutralization: Transfer the mixture to a separatory funnel. Cautiously wash the

organic layer with saturated NaHCO₃ solution to neutralize any acidic byproducts (e.g., HBr).
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Work-up - Extraction: Wash the organic layer with brine to remove residual water. Dry the

organic layer over anhydrous MgSO₄, filter, and concentrate under reduced pressure using a

rotary evaporator.

Purification: The crude product can be purified by flash column chromatography on silica gel

to yield pure 2,4-Dimethoxyphenethyl bromide.

Synthesis Workflow Diagram

2,4-Dimethoxyphenethyl
Alcohol in Anhydrous Ether

Cool to 0°C
(Ice Bath)

1. Setup Slow Dropwise Addition
of PBr₃

2. Control Exotherm Warm to RT
Stir 2-4h

3. Sₙ2 Reaction Quench with Ice4. Work-up Start Wash with sat.
NaHCO₃

5. Neutralize Acid Wash with Brine,
Dry (MgSO₄)

6. Remove Water Concentrate &
Purify (Chromatography)

7. Isolate Crude Pure 2,4-Dimethoxyphenethyl
Bromide

8. Final Product

Click to download full resolution via product page

Caption: Sₙ2 synthesis of 2,4-Dimethoxyphenethyl bromide.

Applications in Drug Development and Organic
Synthesis
Alkyl halides like 2,4-Dimethoxyphenethyl bromide are versatile intermediates. The introduction

of bromine into a molecular structure is a known strategy in drug design, as it can influence the

compound's pharmacokinetic and pharmacodynamic properties through effects like halogen

bonding.[5]

Core Applications:

Nucleophilic Substitution: The primary utility of this compound is as an electrophile. The

bromoethyl side chain readily reacts with a wide variety of nucleophiles (e.g., amines, thiols,

carbanions) to form new carbon-nitrogen, carbon-sulfur, or carbon-carbon bonds. This is

fundamental for building the core scaffolds of many pharmaceutical agents. For instance,

reaction with a primary or secondary amine would yield a substituted phenethylamine, a

common motif in psychoactive drugs and other CNS agents.

Synthesis of Pharmacological Scaffolds: The 2,4-dimethoxy substitution pattern is present in

various natural products and synthetic compounds with biological activity. This building block

allows for the synthesis of analogs of known drugs to explore SAR. For example, the
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designer drug 2,5-dimethoxy-4-bromo-amphetamine (DOB) highlights how dimethoxy-

bromo-substituted phenyl rings are used in pharmacologically active compounds.[6]

Grignard Reagent Formation: The bromide can be converted into a Grignard reagent by

reacting with magnesium metal. This transforms the electrophilic carbon into a nucleophilic

one, opening up a different set of synthetic possibilities for C-C bond formation.

Safety, Handling, and Storage
While a specific Safety Data Sheet (SDS) for the 2,4-isomer is not readily available, the

hazards can be reliably inferred from the SDS for the 3,4-isomer and other related brominated

compounds.[2][4]

Hazards:

Toxicity: Expected to be harmful or fatal if swallowed.[2]

Irritation: Causes skin irritation and serious eye damage.[7] May cause respiratory

irritation.[7][8]

Handling: Use only in a well-ventilated area, preferably a chemical fume hood.[8] Wear

appropriate Personal Protective Equipment (PPE), including chemical-resistant gloves,

safety goggles, and a lab coat.[2] Avoid creating dust or inhaling vapors.[8]

First Aid:

Skin Contact: Immediately wash off with plenty of soap and water for at least 15 minutes.

[4]

Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses if

present and easy to do. Continue rinsing and seek immediate medical attention.[8]

Ingestion: Rinse mouth. Do NOT induce vomiting. Call a poison center or doctor

immediately.

Inhalation: Remove person to fresh air and keep comfortable for breathing.[4]

Storage:
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Keep the container tightly closed in a dry, cool, and well-ventilated place.[4]

Protect from light, air, and moisture.[4][7] Storage under an inert atmosphere is

recommended for long-term stability.

Conclusion
2,4-Dimethoxyphenethyl bromide, with a molecular weight of 245.11 g/mol , is a valuable, albeit

less-documented, reagent for synthetic chemistry. Its true potential lies in its ability to introduce

a unique 2,4-dimethoxyphenyl motif into target molecules, providing a means for researchers to

develop novel compounds with tailored biological activities. By understanding its fundamental

properties and employing robust synthetic and handling protocols, scientists can effectively

utilize this compound as a strategic building block in the complex process of drug discovery

and development.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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